(1S,2S,3S)-2-Amino-3-(propan-2-yl)cyclopentane-1-carboxylic acid

• CAS No.: 821766-77-2
• Molecular Formula: C9H17NO2
• Molecular Weight: 171.24 g/mol
• IUPAC Name: (1S,2S,3S)-2-amino-3-propan-2-ylcyclopentane-1-carboxylic acid
• InChI: InChI=1S/C9H17NO2/c1-5(2)6-3-4-7(8(6)10)9(11)12/h5-8H,3-4,10H2,1-2H3,(H,11,12)/t6-,7-,8-/m0/s1
• InChI Key: KJMFBUFJFBDJHK-FXQIFTODSA-N
• Isomeric SMILES: CC(C)[C@@H]1CC[C@@H]([C@H]1N)C(=O)O
• Canonical SMILES: CC(C)C1CCC(C1N)C(=O)O

Description

(1S,2S,3S)-2-Amino-3-(propan-2-yl)cyclopentane-1-carboxylic acid is a non-proteinogenic α-amino acid featuring a cyclopentane backbone substituted with an amino group at C2, a carboxylic acid at C1, and an isopropyl group at C2. Its stereochemistry (1S,2S,3S) distinguishes it from other cyclopentane-based amino acids and influences its physicochemical properties and biological interactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Stereoisomers and Positional Analogs

The stereochemistry and substituent positions on the cyclopentane ring significantly affect biological activity and physical properties. Key analogs include:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight	Melting Point (°C)	CAS Number	Key Features	Reference
(1S,2S,3S)-Target Compound	C2: NH₂; C1: COOH; C3: iPr	C9H15NO2	185.22	Not reported	Not available	Isopropyl group enhances hydrophobicity	—
(1R,3S)-3-Aminocyclopentanecarboxylic acid	C3: NH₂; C1: COOH	C6H11NO2	129.15	172.1 (dec.)	71830-08-5	Lower MW, simpler structure
cis-2-Amino-1-cyclopentanecarboxylic acid	C2: NH₂; C1: COOH	C6H11NO2	129.15	218–220	37910-65-9	High melting point
(1S,2S)-2-Aminocyclopentane-1-carboxylic acid	C2: NH₂; C1: COOH	C6H11NO2	129.15	—	122672-46-2	Stereoisomer with C1/C2 amino-acid

Key Observations :

• The isopropyl group in the target compound increases molecular weight and hydrophobicity compared to simpler analogs like (1R,3S)-3-aminocyclopentanecarboxylic acid .
• Stereochemistry impacts physical properties: cis-configured analogs (e.g., cis-2-amino-1-cyclopentanecarboxylic acid) exhibit higher melting points (~220°C) due to stronger intermolecular interactions .

Functional Group Modifications

Hydroxy and Guanidino Derivatives

• (1S,2S,3S,4R)-3-[(1S)-1-Acetamido-2-ethylbutyl]-4-carbamimidamido-2-hydroxycyclopentanecarboxylic acid (): Adds hydroxy (C2), acetamido (C3 side chain), and carbamimidamido (C4) groups.

Fluorinated Analogs

• (1S,3S)-3-Amino-4-(hexafluoropropan-2-ylidenyl)cyclopentane-1-carboxylic acid (BCF3) (): Fluorine atoms increase electronegativity and metabolic stability. Inhibits ornithine aminotransferase (OAT) with Ki < 1 μM, demonstrating the impact of fluorinated substituents on enzyme binding .